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Compound of Interest

Compound Name:
4-(Bromomethyl)-1,3-dioxolan-2-

one

CAS No.: 52912-62-6

Cat. No.: B12082834

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected spectroscopic data for 4-
(bromomethyl)-1,3-dioxolan-2-one (CAS No: 52912-62-6). While experimental spectra for

this specific compound are not widely published, this document compiles predicted data based

on established spectroscopic principles and data from analogous compounds. This guide is

intended to serve as a reference for the identification and characterization of this molecule in a

research and development setting.

The structural formula for 4-(bromomethyl)-1,3-dioxolan-2-one is:

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a primary technique for elucidating the carbon-hydrogen framework of a

molecule. The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 4-
(bromomethyl)-1,3-dioxolan-2-one. Predictions are based on the analysis of its functional
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groups and comparison with the closely related compound, 4-(chloromethyl)-1,3-dioxolan-2-

one.

Predicted ¹H NMR Data
Table 1: Predicted ¹H NMR Chemical Shifts (Solvent: CDCl₃, Reference: TMS at 0.00 ppm)

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~5.05 - 4.95 m 1H H-4 (CH)

~4.60 t 1H H-5a (CH₂)

~4.45 dd 1H H-5b (CH₂)

~3.65 d 2H H-6 (CH₂Br)

Note: The exact chemical shifts and coupling constants will depend on the solvent and the

specific spectrometer used. The methine proton (H-4) is expected to be a multiplet due to

coupling with the diastereotopic protons on C-5 and C-6. The protons on C-5 are diastereotopic

and will appear as separate signals, likely a triplet (t) and a doublet of doublets (dd), coupling

with each other and with H-4. The bromomethyl protons (H-6) will appear as a doublet due to

coupling with H-4.

Predicted ¹³C NMR Data
Table 2: Predicted ¹³C NMR Chemical Shifts (Solvent: CDCl₃, Reference: CDCl₃ at 77.16 ppm)

Chemical Shift (δ) ppm Carbon Assignment

~154.5 C-2 (C=O)

~75.0 C-4 (CH)

~68.0 C-5 (OCH₂)

~32.0 C-6 (CH₂Br)
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Note: The carbonyl carbon (C-2) is the most downfield signal. The carbon bearing the bromine

(C-6) is expected to be significantly shielded compared to its chloro-analog.

Experimental Protocol for NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of 4-(bromomethyl)-1,3-dioxolan-2-
one in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane

(TMS) as an internal standard. Transfer the solution to a 5 mm NMR tube.

Instrument Setup: Place the NMR tube in a 400 MHz (or higher) NMR spectrometer

equipped with a broadband probe.

Data Acquisition:

¹H NMR: Acquire the spectrum using a standard single-pulse experiment. Typical

parameters include a 30° pulse angle, a spectral width of 12-16 ppm, an acquisition time

of 3-4 seconds, and a relaxation delay of 1-2 seconds. A total of 16-32 scans are typically

averaged to obtain a good signal-to-noise ratio.

¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence (e.g., zgpg30).

Typical parameters include a 30° pulse angle, a spectral width of 220-240 ppm, an

acquisition time of 1-2 seconds, and a relaxation delay of 2 seconds. Several hundred to a

few thousand scans may be necessary to achieve an adequate signal-to-noise ratio due to

the low natural abundance of ¹³C.

Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier

transform, phase correction, and baseline correction using the spectrometer's software.

Calibrate the ¹H spectrum by setting the TMS peak to 0.00 ppm and the ¹³C spectrum by

setting the solvent (CDCl₃) peak to 77.16 ppm.

Infrared (IR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation. The table below lists the expected characteristic absorption

bands for 4-(bromomethyl)-1,3-dioxolan-2-one.

Predicted IR Absorption Data
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Table 3: Predicted Characteristic IR Absorptions

Wavenumber
(cm⁻¹)

Vibration Type Intensity Functional Group

~1810 - 1800 C=O stretch Strong

Carbonyl (in a five-

membered cyclic

carbonate)

~3000 - 2850 C-H stretch Medium Aliphatic C-H

~1200 - 1000 C-O stretch Strong
Ester C-O single

bonds

~700 - 600 C-Br stretch Medium-Strong Alkyl bromide

Note: The most prominent peak in the IR spectrum is expected to be the strong carbonyl

stretch at a relatively high wavenumber (~1805 cm⁻¹), which is characteristic of a five-

membered cyclic carbonate ring. The C-O stretching region will likely show multiple strong

bands.

Experimental Protocol for FTIR Spectroscopy
Sample Preparation:

Neat Liquid Film: If the sample is a liquid, place a small drop between two potassium

bromide (KBr) or sodium chloride (NaCl) salt plates. Gently press the plates together to

form a thin liquid film.

ATR (Attenuated Total Reflectance): Place a drop of the liquid sample directly onto the

ATR crystal (e.g., diamond or zinc selenide).

Instrument Setup: Place the prepared sample in the sample compartment of an FTIR

spectrometer.

Data Acquisition:

Background Scan: First, run a background scan with no sample in the beam path (or with

clean, empty salt plates/ATR crystal). This is to subtract the absorbance from atmospheric
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CO₂ and water vapor, as well as any absorbance from the sample holder.

Sample Scan: Run the scan of the sample. Typically, 16-32 scans are co-added to

improve the signal-to-noise ratio over a range of 4000 to 400 cm⁻¹.

Data Processing: The instrument software automatically ratios the sample scan against the

background scan to produce the final transmittance or absorbance spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and elemental composition

of a molecule. For 4-(bromomethyl)-1,3-dioxolan-2-one (C₄H₅BrO₃), the presence of bromine

is a key diagnostic feature due to its characteristic isotopic pattern.

Predicted Mass Spectrometry Data
Table 4: Predicted Key Mass-to-Charge Ratios (m/z) (Ionization Method: Electron Ionization -

EI)

m/z Ion Assignment Notes

180 / 182 [M]⁺

Molecular ion peak. The two

peaks will be of nearly equal

intensity due to the natural

abundance of ⁷⁹Br and ⁸¹Br

isotopes.

101 [M - Br]⁺ Loss of a bromine radical.

87 [M - CH₂Br]⁺
Loss of the bromomethyl

radical.

Note: The molecular weight of the compound is 180.99 g/mol . The mass spectrum will show a

characteristic pair of peaks for the molecular ion [M]⁺ at m/z 180 (for the ⁷⁹Br isotope) and m/z

182 (for the ⁸¹Br isotope) with an approximate 1:1 intensity ratio.

Experimental Protocol for Mass Spectrometry
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Sample Preparation: Dissolve a small amount of the sample (typically <1 mg/mL) in a

suitable volatile solvent such as methanol or acetonitrile.

Sample Introduction: Introduce the sample into the mass spectrometer. For a volatile

compound, this can be done via direct insertion probe (DIP) or by injection into a Gas

Chromatograph (GC) coupled to the mass spectrometer (GC-MS).

Ionization: Utilize Electron Ionization (EI) at a standard energy of 70 eV. This method

provides reproducible fragmentation patterns that are useful for structural elucidation.

Mass Analysis: The generated ions are separated based on their mass-to-charge ratio (m/z)

by a mass analyzer (e.g., quadrupole or time-of-flight).

Detection and Data Processing: The detector records the abundance of ions at each m/z

value, generating a mass spectrum. The data system plots the relative abundance of ions as

a function of m/z.

Visualization of Analytical Workflow
The following diagram illustrates the logical workflow for the spectroscopic analysis of 4-
(bromomethyl)-1,3-dioxolan-2-one.
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Caption: Logical workflow for the structural elucidation of the target compound.

To cite this document: BenchChem. [Spectroscopic Characterization of 4-(bromomethyl)-1,3-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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